N-(2-bromophenyl)-N'-(4-fluorophenyl)urea

• IUPAC Name: 1-(2-bromophenyl)-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C13H10BrFN2O/c14-11-3-1-2-4-12(11)17-13(18)16-10-7-5-9(15)6-8-10/h1-8H,(H2,16,17,18)
• InChI Key: JVOCHXLDMUBEIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NC2=CC=C(C=C2)F)Br
• Molecular Formula: C13H10BrFN2O
• Molecular Weight: 309.13 g/mol

Description

N-(2-bromophenyl)-N'-(4-fluorophenyl)urea, also known as BU-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the degradation of endocannabinoids. The inhibition of FAAH by BU-1 leads to an increase in endocannabinoid levels, which has been linked to various physiological and biochemical effects.

Mechanism of Action

N-(2-bromophenyl)-N'-(4-fluorophenyl)urea functions as a competitive inhibitor of FAAH, which is responsible for the degradation of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). Inhibition of FAAH by this compound leads to an increase in endocannabinoid levels, which can activate cannabinoid receptors and produce various physiological and biochemical effects.
Biochemical and Physiological Effects:
This compound has been shown to produce various biochemical and physiological effects in preclinical studies. It has been demonstrated to have analgesic effects in models of acute and chronic pain. Additionally, this compound has been shown to have anti-inflammatory effects, as well as anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

N-(2-bromophenyl)-N'-(4-fluorophenyl)urea has several advantages for lab experiments, including its high potency and selectivity for FAAH inhibition. Additionally, this compound has good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, this compound has some limitations, including its low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on N-(2-bromophenyl)-N'-(4-fluorophenyl)urea. One area of interest is the potential for this compound in treating various neurological disorders, such as epilepsy and Parkinson's disease. Additionally, further research is needed to determine the optimal dosing and administration of this compound for therapeutic applications. Finally, there is potential for the development of novel FAAH inhibitors based on the structure of this compound, which could lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of N-(2-bromophenyl)-N'-(4-fluorophenyl)urea involves the reaction between 2-bromophenyl isocyanate and 4-fluoroaniline. This reaction is catalyzed by a base, typically triethylamine, in an organic solvent such as dichloromethane. The resulting product, this compound, is obtained as a white solid and can be purified using column chromatography.

Scientific Research Applications

N-(2-bromophenyl)-N'-(4-fluorophenyl)urea has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, anxiolytic, and antidepressant effects in preclinical studies. Additionally, this compound has been investigated for its potential in treating various neurological disorders such as epilepsy, Parkinson's disease, and multiple sclerosis.